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Compound of Interest

Compound Name: 1-(3-Bromophenyl)ethanol

Cat. No.: B1266530

L Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides immediate, essential safety and logistical information for handling 1-(3-

Bromophenyl)ethanol in a laboratory setting. It outlines the necessary personal protective

equipment (PPE), emergency procedures, and disposal plans to ensure the safe handling of

this chemical.

Hazard Identification and Classification

1-(3-Bromophenyl)ethanol is a chemical compound that requires careful handling due to its

potential health hazards. According to the Globally Harmonized System of Classification and

Labelling of Chemicals (GHS), it is classified as follows:

Hazard Class

GHS Hazard Statement

Acute toxicity, Oral

H302: Harmful if swallowed[1][2][3]

Skin irritation

H315: Causes skin irritation[1][3]

Eye irritation

H319: Causes serious eye irritation[1][3]

Specific target organ toxicity — single exposure

H335: May cause respiratory irritation[1][3]

Flammable liquids

H226: Flammable liquid and vapor[4]

Signal Word: Warning[1]
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Personal Protective Equipment (PPE)

Strict adherence to PPE protocols is mandatory to minimize exposure and ensure personal

safety.

Protection Type

Recommended Equipment

Specifications and Usage

Hand Protection

Chemical-resistant gloves

Nitrile or butyl rubber gloves
are recommended.[5][6]
Ensure gloves are inspected
before use and replaced
immediately if contaminated or

damaged.

Eye and Face Protection

Safety glasses with side

shields or chemical splash
goggles

Must be worn at all times when
handling the chemical.[7] A
face shield may be required for
operations with a high risk of

splashing.[7]

Skin and Body Protection

Laboratory coat

A standard laboratory coat
should be worn and buttoned
to protect from incidental
contact. For larger quantities or
increased risk of splashing, a
chemical-resistant apron or

coveralls may be necessary.[6]

Respiratory Protection

Use in a well-ventilated area or

with a chemical fume hood

If ventilation is inadequate or
there is a risk of inhaling
vapors, a NIOSH-approved
respirator with an organic
vapor cartridge is

recommended.[5][8]

Experimental Workflow and Handling Precautions

The following diagram outlines the standard workflow for handling 1-(3-Bromophenyl)ethanol,
emphasizing safety at each step.
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Workflow for Handling 1-(3-Bromophenyl)ethanol
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Caption: A flowchart illustrating the key stages of safely handling 1-(3-Bromophenyl)ethanol.
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Emergency Procedures

Immediate and appropriate action is critical in the event of an emergency.

Exposure Route

First Aid Measures

Inhalation

Move the person to fresh air.[9][10] If breathing
is difficult, provide oxygen. Seek immediate

medical attention.

Skin Contact

Immediately wash the affected area with plenty
of soap and water for at least 15 minutes.[9][10]
Remove contaminated clothing.[9] If skin

irritation persists, seek medical attention.

Eye Contact

Immediately flush eyes with plenty of water for
at least 15 minutes, occasionally lifting the
upper and lower eyelids.[9][10] Remove contact
lenses if present and easy to do.[10] Seek

immediate medical attention.

Do NOT induce vomiting. Rinse mouth with

Ingestion ) i ) )
water.[1][2] Seek immediate medical attention.
Isolate the spill area.[9] Wear appropriate PPE.
Absorb the spill with an inert material (e.qg.,

Spill vermiculite, sand) and place it in a suitable,

closed container for disposal.[10] Ventilate the

area.

Disposal Plan

All waste containing 1-(3-Bromophenyl)ethanol must be treated as hazardous waste.
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Waste Type Disposal Procedure

Dispose of in accordance with local, state, and

Unused Chemical federal regulations. Do not dispose of down the
drain.[3]

Contaminated Materials (e.g., gloves, paper Place in a sealed, labeled container for

towels) hazardous waste disposal.

Triple rinse with a suitable solvent. The rinsate
] should be collected and treated as hazardous

Empty Containers ] ] ]
waste. Dispose of the container in accordance

with institutional guidelines.

By adhering to these guidelines, researchers can significantly mitigate the risks associated with
handling 1-(3-Bromophenyl)ethanol and maintain a safe laboratory environment. Always
consult your institution's specific safety protocols and the most recent Safety Data Sheet (SDS)
before beginning any work.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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